Cas no 2172390-28-0 (1-methyl-N-4-(methylsulfanyl)butan-2-yl-2,3-dihydro-1H-indol-5-amine)

• Product Name: 1-methyl-N-4-(methylsulfanyl)butan-2-yl-2,3-dihydro-1H-indol-5-amine
• CAS No: 2172390-28-0
• MF: C₁₄H₂₂N₂S
• MW: 250.402882099152
• CID: 6165787
• PubChem ID: 165863078
• Update Time: 2025-10-28

1-methyl-N-4-(methylsulfanyl)butan-2-yl-2,3-dihydro-1H-indol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-N-4-(methylsulfanyl)butan-2-yl-2,3-dihydro-1H-indol-5-amine
• 2172390-28-0
• 1-methyl-N-[4-(methylsulfanyl)butan-2-yl]-2,3-dihydro-1H-indol-5-amine
• EN300-1273798

• Inchi： 1S/C14H22N2S/c1-11(7-9-17-3)15-13-4-5-14-12(10-13)6-8-16(14)2/h4-5,10-11,15H,6-9H2,1-3H3
• InChI Key： XVDWDCWVFCCDMX-UHFFFAOYSA-N
• SMILES： S(C)CCC(C)NC1C=CC2=C(C=1)CCN2C

Computed Properties

• Exact Mass: 250.15036988g/mol
• Monoisotopic Mass: 250.15036988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 40.6Ų

Additional information on 1-methyl-N-4-(methylsulfanyl)butan-2-yl-2,3-dihydro-1H-indol-5-amine

Exploring 1-methyl-N-4-(methylsulfanyl)butan-2-yl-2,3-dihydro-1H-indol-5-amine (CAS No. 2172390-28-0): Properties, Applications, and Market Insights

The compound 1-methyl-N-4-(methylsulfanyl)butan-2-yl-2,3-dihydro-1H-indol-5-amine (CAS No. 2172390-28-0) is a specialized organic molecule with a unique structural framework. Its indole-based core and sulfur-containing side chain make it a subject of interest in pharmaceutical and biochemical research. Researchers and industry professionals often search for "1-methyl-N-4-(methylsulfanyl)butan-2-yl-2,3-dihydro-1H-indol-5-amine uses" or "CAS 2172390-28-0 applications," highlighting the growing demand for detailed information on this compound.

Chemically, 1-methyl-N-4-(methylsulfanyl)butan-2-yl-2,3-dihydro-1H-indol-5-amine belongs to the class of substituted indole derivatives. The presence of a methylsulfanyl group in its structure enhances its potential for interactions with biological targets, making it valuable in drug discovery. Recent studies have explored its role as a modulator in neurological pathways, addressing queries like "how does 1-methyl-N-4-(methylsulfanyl)butan-2-yl-2,3-dihydro-1H-indol-5-amine work?" and "indole derivatives in neuroscience."

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